Cas no 29267-88-7 (Caloxanthin)

• Product Name: Caloxanthin
• CAS No: 29267-88-7
• MF: C₄₀H₅₆O₃
• MW: 584.870852470398
• CID: 282385
• Update Time: 2024-02-29

Caloxanthin Chemical and Physical Properties

Names and Identifiers

• b,b-Carotene-2,3,3'-triol, (2R,3R,3'R)-
• (2R,3R,3'R)-b,b-Carotene-2,3,3'-triol
• all-trans-Caloxanthin
• Caloxanthin
• LMPR01070134
• C16282
• Q27149462
• 29267-88-7
• (2R,3R,3'R)-beta,beta-Carotene-2,3,3'-triol

• Inchi： 1S/C40H56O3/c1-28(17-13-19-30(3)21-23-35-32(5)25-34(41)27-39(35,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-36-33(6)26-37(42)38(43)40(36,9)10/h11-24,34,37-38,41-43H,25-27H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,28-15+,29-16+,30-19+,31-20+/t34-,37-,38+/m1/s1
• InChI Key： PKHJWTKRKQNNJE-RJLXQHJHSA-N
• SMILES： O[C@H]1[C@@H](CC(C)=C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)C[C@H](CC2(C)C)O)/C)/C)C1(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1330
• Topological Polar Surface Area: 60.7
• XLogP3: 9.33000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls